(2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C15H11BrN2O3/c16-12-5-7-13(8-6-12)17-15(19)9-4-11-2-1-3-14(10-11)18(20)21/h1-10H,(H,17,19)/b9-4+
• InChI Key: MSOYTFNWHUWWRR-RUDMXATFSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)NC2=CC=C(C=C2)Br
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C15H11BrN2O3
• Molecular Weight: 347.16 g/mol

Description

(2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide is a chemical compound that belongs to the class of enamide derivatives. This compound has received significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Chemical Synthesis and Characterization

The compound (2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide and its derivatives have been explored in various chemical syntheses and characterizations. For instance, reactions of similar compounds with methyl 3-oxobutanoate have been studied to yield a variety of pyridine products, demonstrating the compound's utility in synthesizing complex molecular structures, such as dihydropyridines and tetrahydropyridines, which have potential applications in medicinal chemistry and materials science (O'callaghan et al., 1999).

Antimalarial Activity

In the field of medicinal chemistry, derivatives of (2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide have been investigated for their antimalarial activity. A study on a series of N-phenyl-substituted cinnamanilides, which include structurally similar compounds, found that some derivatives exhibited significant antimalarial activity against the Plasmodium falciparum strain, highlighting the compound's potential as a lead for developing new antimalarial agents (Kos et al., 2022).

Crystallography and Material Science

The structural characterization of similar compounds through crystallography has provided insights into their molecular geometry, which is crucial for understanding their chemical behavior and potential applications in material science. For example, the crystal structure analysis of 2-Nitro-N-(4-nitrophenyl)benzamide, a compound with a related structure, helped in understanding the intramolecular and intermolecular interactions that could influence the physical properties and reactivity of such compounds (Saeed et al., 2008).

Organic Synthesis and Catalysis

In organic synthesis, compounds like (2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide serve as precursors or intermediates in the synthesis of complex organic molecules. For instance, the selective cyclization of related compounds has been applied to construct cephalotaxine skeletons, which are important in the synthesis of natural products and potential therapeutic agents (Taniguchi et al., 2005).

Nonlinear Optical Properties

The exploration of nonlinear optical (NLO) properties in compounds structurally similar to (2E)-N-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-enamide has shown significant potential for applications in optical and electronic devices. Studies on the linear and NLO properties of such compounds contribute to the development of new materials for photonic technologies (Balachandran et al., 2018).